5-Hydroxy-2-(4-bromophenyl)-pyridine

• Molecular Formula: C11H8BrNO
• Molecular Weight: 250.09 g/mol
• IUPAC Name: 6-(4-bromophenyl)pyridin-3-ol
• InChI: InChI=1S/C11H8BrNO/c12-9-3-1-8(2-4-9)11-6-5-10(14)7-13-11/h1-7,14H
• InChI Key: PNMXVRCQSGUFTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(C=C2)O)Br

Description

5-Hydroxy-2-(4-bromophenyl)-pyridine is a pyridine derivative characterized by a hydroxyl group at the 5-position and a 4-bromophenyl substituent at the 2-position of the pyridine ring. The bromine atom on the phenyl ring introduces steric bulk and electron-withdrawing effects, which may influence reactivity, solubility, and intermolecular interactions compared to non-halogenated analogs .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents/Modifications	Key Properties/Activities	Reference ID
5-Hydroxy-2-(4-methylphenyl)pyridine	4-methylphenyl at position 2	Configuration determined via NMR (4RS, 5SR, 6RS); substituent effects on spatial arrangement and coupling constants
Pyridine analogs of 5-OH-DPAT	Di-n-propylamino group at position 2	Dopaminergic activity (D2/D3 receptor binding); autoreceptor activation comparable to 5-OH-DPAT
BPIP	4-bromophenyl-methylimidazo-pyridine	Potent BVDV inhibitor; inhibits viral replication at nM concentrations
2-(4-Bromophenyl)-5-methoxy-pyrrolo-pyridine	4-bromophenyl and methoxy groups on fused rings	Synthetic intermediate; characterized by IR and NMR spectra
5-Bromo-2-(4-bromophenyl)pyridine	Bromine at pyridine position 5 and phenyl	Precursor for Au(III) complexes; used in catalytic applications

Structural and Electronic Effects

• Substituent Position: The 2-position substitution (e.g., 4-bromophenyl in the target compound vs. di-n-propylamino in 5-OH-DPAT analogs) significantly impacts biological activity. For instance, 5-OH-DPAT analogs with bulkier substituents showed enhanced dopaminergic receptor binding .
• Electron-Withdrawing Groups : The 4-bromophenyl group in the target compound may enhance stability and π-π stacking interactions compared to electron-donating groups (e.g., methyl in 5-hydroxy-2-(4-methylphenyl)pyridine) .

Spectroscopic Characterization

• NMR studies on 5-hydroxy-2-(4-methylphenyl)pyridine () reveal that substituents at the phenyl ring (e.g., bromine vs. methyl) affect chemical shifts and coupling constants, particularly in the pyridine ring’s electronic environment .